N-[3-(6-chloro-1H-indol-1-yl)propanoyl]-beta-alanine

• IUPAC Name: 3-[3-(6-chloroindol-1-yl)propanoylamino]propanoic acid
• InChI: InChI=1S/C14H15ClN2O3/c15-11-2-1-10-4-7-17(12(10)9-11)8-5-13(18)16-6-3-14(19)20/h1-2,4,7,9H,3,5-6,8H2,(H,16,18)(H,19,20)
• InChI Key: RRZHNSHBEAWGAZ-UHFFFAOYSA-N
• Canonical SMILES: C1=CC(=CC2=C1C=CN2CCC(=O)NCCC(=O)O)Cl
• Molecular Formula: C14H15ClN2O3
• Molecular Weight: 294.73 g/mol

Description

Synthesis Analysis

β-Alanine derivatives are synthesized through various methods, involving either direct functionalization of β-alanine or constructing the β-alanine framework through the reaction of precursors. For instance, the synthesis of β-alanine betaine in the Plumbaginaceae involves S-adenosyl-L-methionine-dependent N-methylation, highlighting a method of functionalizing β-alanine through methylation processes (Rathinasabapathi et al., 2001). Similarly, derivatives of β-alanine, like N-acyl-N-alkyl-β-alanines, have been synthesized for their surfactant properties, showing the versatility in modifying β-alanine for various applications (Ishii et al., 1968).

Molecular Structure Analysis

The crystal structure of compounds related to β-alanine, such as beta-alanine synthase from Drosophila melanogaster, reveals detailed insights into the molecular structure of β-alanine derivatives. The homooctameric assembly of the enzyme, responsible for the synthesis of β-alanine, offers clues into the structural complexity and potential molecular interactions involving β-alanine derivatives (Lundgren et al., 2008).

Chemical Reactions and Properties

Chemical reactions involving β-alanine derivatives often aim to introduce or modify functional groups to achieve desired chemical properties. The synthesis of N-acyl-N-alkyl-β-alanines illustrates how acylation reactions can be employed to modify β-alanine, enhancing its surface-active properties and demonstrating the compound's versatility in chemical synthesis (Ishii et al., 1968).

Physical Properties Analysis

The study of β-alanine and its derivatives often involves the investigation of their physical properties, such as solubility, melting points, and crystal structure. These properties are crucial for understanding the compound's behavior in different environments and for its application in various fields. For instance, the crystal structure analysis of β-alanine synthase provides insights into the enzyme's stability and interaction with substrates, which is essential for its biological function (Lundgren et al., 2008).